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Compound of Interest

Compound Name: Nirp3-IN-20

Cat. No.: B12393477

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Nlrp3-IN-20, a potent and
selective inhibitor of the NLRP3 inflammasome, in various cell culture experiments. The
protocols outlined below are designed to assist researchers in accurately determining the
efficacy and mechanism of action of this inhibitor.

Introduction

The NOD-, LRR- and pyrin domain-containing protein 3 (NLRP3) inflammasome is a key
component of the innate immune system.[1][2] Upon activation by a wide range of pathogen-
associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPS),
the NLRP3 inflammasome complex assembles, leading to the activation of caspase-1.[1][2]
Active caspase-1 then cleaves pro-inflammatory cytokines pro-interleukin-1(3 (pro-IL-1f3) and
pro-IL-18 into their mature, secreted forms, and can also induce a form of inflammatory cell
death known as pyroptosis. Dysregulation of the NLRP3 inflammasome is implicated in a
variety of inflammatory diseases, making it a significant target for therapeutic intervention.

NIrp3-IN-20 (also known as NT-0249) is a selective inhibitor of the NLRP3 inflammasome. It
has demonstrated efficacy in reducing the secretion of IL-13 and IL-18 in various cell models.

[3]

Quantitative Data Summary
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The following tables summarize the reported in vitro potency of Nlrp3-IN-20 (NT-0249) in
different cell-based assays.

Table 1: IC50 Values of Nirp3-IN-20 for Inhibition of IL-13 Release

Cell Type Activation Stimuli IC50 (pM) Reference

Human Peripheral
Blood Mononuclear LPS + ATP 0.012 [4]
Cells (PBMCs)

Human Kupffer Cells LPS + ATP 0.022 [3]

J774A.1 cells Not Specified 0.13 [5]

Table 2: IC50 Values of NIrp3-IN-20 for Inhibition of IL-18 Release

Cell Type Activation Stimuli IC50 (pM) Reference

Human Peripheral
Blood Mononuclear LPS + ATP Not Reported
Cells (PBMCs)

Human Kupffer Cells LPS + ATP Not Reported

Signaling Pathways and Experimental Workflow
NLRP3 Inflammasome Activation Pathway and Point of
Inhibition

The following diagram illustrates the canonical two-signal model for NLRP3 inflammasome
activation and highlights the step at which NIrp3-IN-20 is believed to act.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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